Cas no 1251593-01-7 (N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251593-01-7
• MF: C₂₁H₁₉FN₄O₃S
• MW: 426.463966608047
• CID: 6536236
• Update Time: 2025-10-29

N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• N-(4-ethoxyphenyl)-N-[(3-fluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• Inchi： 1S/C21H19FN4O3S/c1-2-29-19-8-6-18(7-9-19)26(13-16-4-3-5-17(22)12-16)30(27,28)20-10-11-21-24-23-15-25(21)14-20/h3-12,14-15H,2,13H2,1H3
• InChI Key： QLXMFRXTMLIDIY-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C=C(S(N(C1=CC=C(OCC)C=C1)CC1=CC=CC(F)=C1)(=O)=O)C=C2

Additional information on N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

Introduction to N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251593-01-7)

N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1251593-01-7, represents a fusion of multiple heterocyclic systems, including triazoles and pyridines, which are well-known for their biological activity. The presence of functional groups such as ethoxy and fluorophenyl further enhances its potential as a pharmacophore in drug discovery.

The compound's structure is characterized by a triazolopyridine core, which is a well-documented scaffold in medicinal chemistry. The triazolopyridine moiety has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. In particular, the 1,2,4triazolo4,3-apyridine scaffold has shown promise in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. The introduction of a sulfonamide group at the 6-position of the pyridine ring adds another layer of complexity, potentially influencing both the solubility and bioavailability of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have indicated that the N-(4-ethoxyphenyl) and N-(3-fluorophenyl)methyl substituents play crucial roles in stabilizing the active conformation of the molecule upon binding to biological targets. This has opened up new avenues for designing derivatives with enhanced potency and selectivity.

The synthesis of N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has streamlined the production process and made it more scalable. These methods not only improve efficiency but also minimize waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments suggest that it exhibits inhibitory activity against several key enzymes implicated in diseases such as cancer and inflammation. The dual functionality provided by the triazolopyridine and sulfonamide moieties allows for multiple points of interaction with biological targets, which could lead to synergistic effects and improved treatment outcomes.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of a fluorophenyl group in this compound not only enhances its metabolic stability but also influences its electronic properties, thereby affecting its binding affinity and pharmacokinetic profile. Fluorinated aromatic rings are commonly incorporated into drug molecules due to their ability to improve lipophilicity and binding interactions with proteins.

The ethoxy group at the 4-position of the phenyl ring contributes to the overall solubility and bioavailability of the compound. Ethoxy-substituted aromatic compounds are known to exhibit good pharmacological properties, often serving as key pharmacophores in marketed drugs. The combination of these functional groups makes N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide a promising candidate for further development.

Ongoing research is focused on exploring novel derivatives of this compound to optimize its therapeutic potential. By modifying various substituents and exploring different synthetic pathways, scientists aim to develop analogs with improved efficacy and reduced side effects. High-throughput screening techniques are being employed to rapidly identify promising candidates for further investigation.

The integration of machine learning algorithms into drug discovery processes has significantly accelerated the identification of potential drug candidates. These algorithms can analyze vast datasets to predict the properties and interactions of molecules like N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide more efficiently than traditional methods. This synergy between computational tools and experimental validation is paving the way for faster development cycles in pharmaceutical research.

In conclusion, N-(4-ethoxyphenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted functionality. Its potential as a therapeutic agent is supported by preliminary studies demonstrating inhibitory activity against key disease-related targets. As research continues to uncover new applications for this compound and its derivatives，it is poised to make substantial contributions to future drug development efforts.